N-(3-cyanothiolan-3-yl)-4-(4-ethylpiperazin-1-yl)benzamide

• IUPAC Name: N-(3-cyanothiolan-3-yl)-4-(4-ethylpiperazin-1-yl)benzamide
• InChI: InChI=1S/C18H24N4OS/c1-2-21-8-10-22(11-9-21)16-5-3-15(4-6-16)17(23)20-18(13-19)7-12-24-14-18/h3-6H,2,7-12,14H2,1H3,(H,20,23)
• InChI Key: XJUIGCDWZBDVOS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)C(=O)NC3(CCSC3)C#N
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol

Description

CTB is a chemical compound that belongs to the class of benzamides. It was first synthesized in 2001 by researchers at the University of California, San Francisco. Since then, it has been used extensively in scientific research due to its ability to selectively label a specific subset of neurons in the brain.

Scientific Research Applications

CTB has been widely used in scientific research to investigate the neural pathways that underlie various physiological and pathological processes. It has been used to label and trace neuronal pathways in the brain, as well as to study the effects of various drugs and treatments on these pathways. CTB has also been used to investigate the mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism Of Action

CTB selectively binds to and is taken up by a specific subset of neurons in the brain. Once inside these neurons, CTB is transported along their axons to their terminal endings, allowing researchers to trace the neural pathways that connect different brain regions. CTB is thought to bind to a specific receptor on the surface of these neurons, although the exact mechanism of its uptake and transport is not fully understood.
Biochemical and Physiological Effects:
CTB has been shown to have minimal toxicity and does not appear to have any significant biochemical or physiological effects on the neurons it labels. However, it is important to note that CTB is typically used in conjunction with other drugs or treatments, which may have their own effects on neuronal function.

Advantages And Limitations For Lab Experiments

One of the main advantages of CTB is its ability to selectively label a specific subset of neurons in the brain. This allows researchers to trace neural pathways with a high degree of specificity and accuracy. CTB is also relatively easy to use and is compatible with a wide range of experimental techniques. However, there are some limitations to the use of CTB in lab experiments. For example, it can be difficult to visualize CTB-labeled neurons in living animals, as the compound does not fluoresce or emit any other detectable signal. Additionally, CTB is not suitable for use in studies that require long-term tracking of neuronal pathways, as it is rapidly degraded within the brain.

Future Directions

Despite its limitations, CTB continues to be an important tool in neuroscience research. In the future, researchers may develop new methods for visualizing CTB-labeled neurons in living animals, which would greatly enhance its utility for studying neural pathways in vivo. Additionally, researchers may explore new applications for CTB, such as using it to investigate the effects of different drugs or treatments on neuronal function. Finally, researchers may develop new derivatives of CTB that have improved properties for specific applications, such as longer half-life or greater selectivity for certain neuronal populations.
In conclusion, CTB is a valuable tool for investigating the neural pathways that underlie various physiological and pathological processes. Its ability to selectively label a specific subset of neurons in the brain has made it an indispensable tool in neuroscience research. While there are some limitations to its use, CTB continues to be an important area of study for researchers seeking to understand the complex workings of the brain.

Synthesis Methods

The synthesis of CTB involves several steps, including the reaction of 4-(4-ethylpiperazin-1-yl)benzoic acid with thionyl chloride to produce 4-(4-ethylpiperazin-1-yl)benzoyl chloride. This intermediate is then reacted with 3-mercaptothiolane to produce CTB.